2-ethoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C18H20N4O4/c1-4-26-11-17(23)20-13-9-12(5-6-15(13)24-2)14-10-22-16(19-14)7-8-18(21-22)25-3/h5-10H,4,11H2,1-3H3,(H,20,23)
• InChI Key: NWUHEVGWZVLYMW-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=C(C=CC(=C1)C2=CN3C(=N2)C=CC(=N3)OC)OC
• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol

Description

2-ethoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of pyridazinone derivatives and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide is not well understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes or receptors in the body, leading to its various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-ethoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. Additionally, it has been shown to have potential as an analgesic and anti-anxiety agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide in lab experiments is its potential to be used in the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound is that its mechanism of action is not well understood, which may limit its potential use in certain experiments.

Future Directions

There are several future directions for the study of 2-ethoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide. One potential direction is the further study of its mechanism of action, which may lead to the development of more effective drugs. Additionally, the compound may be studied for its potential use in the treatment of other diseases, such as neurodegenerative disorders and autoimmune diseases. Finally, the compound may be further developed for use in drug delivery systems, such as nanoparticles or liposomes.

Synthesis Methods

The synthesis of 2-ethoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide involves the reaction of 2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)aniline with ethyl chloroacetate in the presence of a base such as potassium carbonate. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

2-ethoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide has been extensively studied for its potential use in scientific research. It has been shown to have various applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.